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Compound of Interest
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Cat. No.: B8196175 Get Quote

The advent of non-fullerene acceptors has marked a paradigm shift in the field of organic

photovoltaics (OPVs), propelling power conversion efficiencies to unprecedented levels. Among

these, BTPTT-4F, also commercially known as Y6, has emerged as a frontrunner, consistently

featuring in high-performance OPV devices. This guide provides a comparative benchmark of

BTPTT-4F against established OPV materials, supported by experimental data and detailed

protocols for researchers, scientists, and drug development professionals.

Performance Benchmark
The performance of an OPV device is primarily evaluated by four key parameters: Power

Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc),

and Fill Factor (FF). The table below summarizes these metrics for BTPTT-4F, often blended

with the polymer donor PM6, and compares them with other well-established OPV active layer

materials.
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Active Layer
Blend

Power
Conversion
Efficiency
(PCE) [%]

Open-Circuit
Voltage (Voc)
[V]

Short-Circuit
Current
Density (Jsc)
[mA/cm2]

Fill Factor (FF)
[%]

PM6:BTPTT-4F

(Y6)
~15.7 - 18.16 ~0.83 - 0.85 ~25 - 27.97 ~74 - 77.75

PTB7-

Th:PC71BM
~8.4 - 9.55 ~0.79 ~16.34 - 24.68 ~64.65

PBDB-T:ITIC ~12 - 14 ~0.88 - 0.95 ~17 - 20 ~68 - 72

PBDB-T:IT-4F ~13 ~0.88 ~20+ ~70+

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental results.

Below are the protocols for the fabrication of high-efficiency PM6:BTPTT-4F solar cells and the

subsequent characterization of the device.

Device Fabrication of PM6:BTPTT-4F Solar Cells
This protocol outlines the steps for creating an inverted structure OPV device, a common

architecture for high-efficiency cells.

Substrate Preparation:

Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic

bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

The substrates are then dried with a nitrogen gun and treated with UV-ozone for 20

minutes to enhance the surface wettability and work function.

Hole Transport Layer (HTL) Deposition:

A solution of PEDOT:PSS (poly(3,4-ethylenedioxythiophene) polystyrene sulfonate) is

spin-coated onto the ITO substrate at 3000 rpm for 30 seconds.
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The substrates are then annealed at 150°C for 15 minutes in a nitrogen-filled glovebox.

Active Layer Deposition:

The donor polymer PM6 and the acceptor BTPTT-4F (Y6) are dissolved in chloroform at a

1:1.2 weight ratio to achieve a total concentration of 16 mg/mL.[1]

0.5% v/v of 1-chloronaphthalene is added as a solvent additive to optimize the blend

morphology.[1]

The solution is stirred at room temperature for at least 3 hours.[1]

The active layer solution is then spin-coated onto the HTL at 3000 rpm for 30 seconds

inside a nitrogen-filled glovebox.[1]

The film is subsequently annealed at 90°C for 10 minutes.[1]

Electron Transport Layer (ETL) Deposition:

A solution of PDINO is spin-coated on top of the active layer.

The film is then annealed according to the specific PDINO protocol.

Cathode Deposition:

Finally, a 100 nm thick layer of Aluminum (Al) is deposited by thermal evaporation under

high vacuum (<10-6 Torr) through a shadow mask to define the active area of the device.

Device Characterization
Current Density-Voltage (J-V) Measurement:

The J-V characteristics of the solar cells are measured using a Keithley 2400 source

meter under simulated AM 1.5G solar irradiation (100 mW/cm2) from a solar simulator.

The light intensity is calibrated using a certified silicon reference cell.

From the J-V curve, the key photovoltaic parameters (PCE, Voc, Jsc, and FF) are

extracted.
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External Quantum Efficiency (EQE) Measurement:

EQE is measured to determine the ratio of the number of charge carriers collected to the

number of incident photons at each wavelength.

This measurement is performed using a dedicated EQE system, and the Jsc can be

calculated by integrating the EQE spectrum with the AM 1.5G solar spectrum.

Visualizing Experimental Workflows and Energy
Levels
To further elucidate the experimental process and the underlying photophysics, the following

diagrams are provided.
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Fig. 1: Experimental workflow for the fabrication and characterization of PM6:BTPTT-4F solar
cells.
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Fig. 2: Energy level diagram of the PM6 (donor) and BTPTT-4F (Y6) (acceptor) interface.

The favorable energy level alignment between the Highest Occupied Molecular Orbital (HOMO)

of the donor (PM6) and the Lowest Unoccupied Molecular Orbital (LUMO) of the acceptor

(BTPTT-4F) facilitates efficient exciton dissociation and charge transfer, which is a key

contributor to the high performance of this material system.[2] The relatively small HOMO offset

minimizes the open-circuit voltage loss, while the sufficient LUMO offset drives the electron

transfer from the donor to the acceptor.

In conclusion, BTPTT-4F has established itself as a benchmark non-fullerene acceptor in the

OPV field, enabling the fabrication of highly efficient organic solar cells. The provided data and

protocols offer a valuable resource for researchers aiming to reproduce these results and

further advance the development of organic photovoltaic technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Benchmark of BTPTT-4F in Organic
Photovoltaics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8196175#benchmarking-btptt-4f-against-established-
opv-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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